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magnesium arsenate washing procedure

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Maghesium arsenate

CAS No.: 10103-50-1

Cat. No.: S1536623

Hazards and First Aid Summary

Hazard . . .
Potential Effects First Aid Measures

Category

Inhalation Cough, sore throat [1] Move to fresh air, rest. Seek immediate
medical attention [1] [2].

Skin Toxic by absorption; effects may be Remove contaminated clothing. Rinse and

Contact delayed [1] [3] [2] wash skin with water and soap. Seek medical
attention [1].

Eye Contact Redness, pain [1] Rinse with plenty of water for several minutes
(remove contact lenses if possible). Seek
medical attention [1].

Ingestion Abdominal pain, diarrhea, vomiting, Rinse mouth. Refer immediately for medical

burning sensation, headache, attention. [1]
weakness, shock [1]

Handling & Spill Response Procedure

Personal Protective Equipment (PPE) Requirements:
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e Respiratory Protection: Use a particulate filter respirator adapted to the airborne concentration of
the substance. A closed system or ventilation is recommended [1].

e Hand Protection: Protective gloves [1].

¢ Eye Protection: Wear a face shield or eye protection in combination with breathing protection if
handling powder [1].

¢ Body Protection: Protective clothing [1]. Do not take working clothes home [1].

Detailed Spill Clean-up Protocol:

¢ Prevent Dispersion: Avoid creating dust clouds. Do not let this chemical enter the environment [1]
[2].
e Containment: Carefully cover the spill with a plastic sheet or non-combustible material like dry earth
or sand to prevent spreading [2].
¢ Clean-up:
o Use a specialist vacuum cleaner designed for hazardous dusts. NEVER use a domestic
vacuum cleaner [1].
o Alternatively, carefully sweep the material into containers [1].
o Collect any remaining residue.
e Disposal: Place all waste, including contaminated cleaning materials, in suitable containers. Store
and dispose of according to local regulations [1].

Waste Management & Disposal

¢ Collect all waste, including contaminated cleaning materials, in suitable, labeled containers [1].

e Store and dispose of according to all local, regional, and national regulations [1].

e This substance is hazardous to the environment, particularly aquatic organisms. Great care should be
taken to avoid any release into the environment [1].

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for planning and executing procedures involving

magnesium arsenate, incorporating key safety controls.
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Don Required PPE:
- Particulate Respirator
- Protective Gloves
- Eye Protection & Face Shield
- Protective Clothing

Implement Engineering Controls:
- Use Closed Systems
- Ensure Adequate Ventilation

Execute Experimental Procedure

Post-Experiment Clean-up:
- Decontaminate Surfaces
- Properly Store Material

Manage Waste:
- Segregate Hazardous Waste
- Use Approved Containers

- Arrange for Regulated Disposal

Click to download full resolution via product page
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Frequently Asked Questions (FAQS)

Q1: What is the occupational exposure limit for magnesium arsenate?

e The occupational exposure limit (TLV) is 0.01 mg/m3, expressed as Arsenic (As), as a Time-Weighted
Average (TWA). It is classified as a confirmed human carcinogen (A1) [1].

Q2: How should I store this material in the lab?

e Store in a well-closed container, separated from strong oxidants and food and feedstuffs [1].
e Keep in an area without drain or sewer access to prevent environmental contamination [1].

Q3: What should I do if I suspect a chronic or low-level exposure?

e Seek immediate medical evaluation. Long-term or repeated exposure may have effects on the skin,
mucous membranes, peripheral nervous system, bone marrow, and liver. It can cause pigmentation
disorders, hyperkeratosis, neuropathy, anaemia, and liver impairment [1].

Q4: Is magnesium arsenate combustible?

e The substance itself is not combustible [1] [2]. However, if involved in a fire, it will decompose and
give off irritating or toxic fumes of arsenic [1] [3] [2]. Use any standard extinguishing media for a fire in
the surroundings, but fight fire from a maximum distance as containers may explode when heated [1]

[2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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washing-procedure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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